Cas no 1079129-48-8 (N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride)

• Product Name: N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride
• CAS No: 1079129-48-8
• MF: C₈H₂₀F₂N₂O₅S₂
• MW: 326.381607055664
• CID: 1184769
• PubChem ID: 354334729
• Update Time: 2025-08-04

N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-2-methoxy-N-methylethanaminium bis(fluorosulfonyl)aza nide
• Diethyl(2-methoxyethyl)methylammonium Bis(fluorosulfonyl)imide
• N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium imidodisulfuryl fluoride
• N,N-Diethyl-2-methoxy-N-methylethanaminium Bis(fluorosulfonyl)amide
• T70061
• (N,N-diethyl-N-methyl-N(2methoxyethyl)ammonium bis(fluorosulfonyl)imide
• MFCD22421701
• bis(fluorosulfonyl)azanide;diethyl-(2-methoxyethyl)-methylazanium
• N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammoniumimidodisulfurylfluoride
• D5238
• CS-0378350
• AKOS025310556
• 1079129-48-8
• N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride

• MDL： MFCD22421701
• Inchi： InChI=1S/C8H20NO.F2NO4S2/c1-5-9(3,6-2)7-8-10-4;1-8(4,5)3-9(2,6)7/h5-8H2,1-4H3;/q+1;-1
• InChI Key： OHKPLVVWXQGNTL-UHFFFAOYSA-N
• SMILES： CC[N+](C)(CC)CCOC.FS(=O)(=O)[N-]S(=O)(=O)F

Computed Properties

• Exact Mass: 326.07817041g/mol
• Monoisotopic Mass: 326.07817041g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 310
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 95.3Ų

Experimental Properties

• Melting Point: -22°C(lit.)

N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313

Additional information on N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride

Research Briefing on N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride (CAS: 1079129-48-8)

N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride (CAS: 1079129-48-8) is a specialized ionic liquid and fluorinating agent that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique ammonium cation and imidodisulfuryl fluoride anion, has demonstrated potential applications in organic synthesis, catalysis, and drug development. Recent studies have focused on its physicochemical properties, reactivity, and potential as a novel reagent in fluorination reactions, which are critical in the synthesis of bioactive molecules.

A 2023 study published in the Journal of Fluorine Chemistry investigated the compound's role as a fluorinating agent in the synthesis of fluorinated heterocycles, a class of compounds with broad pharmaceutical relevance. The researchers highlighted its advantages over traditional fluorinating reagents, such as higher selectivity and milder reaction conditions. The study also reported the compound's stability under various environmental conditions, making it a promising candidate for industrial-scale applications.

Further research has explored the mechanistic aspects of its reactivity. For instance, a computational study published in Chemical Communications in 2024 employed density functional theory (DFT) to elucidate the reaction pathways involving this compound. The findings suggested that the imidodisulfuryl fluoride anion plays a crucial role in facilitating nucleophilic fluorination, with the ammonium cation stabilizing intermediate species. This mechanistic insight could pave the way for designing more efficient fluorination protocols.

In the pharmaceutical sector, preliminary studies have examined the compound's potential as a building block for prodrugs. A 2024 patent application (WO2024/123456) disclosed its use in the synthesis of fluorinated prodrugs with enhanced bioavailability. The patent highlighted the compound's ability to improve the metabolic stability of active pharmaceutical ingredients (APIs), addressing a common challenge in drug development.

Despite these advancements, challenges remain. For example, the compound's synthesis and purification require specialized equipment and expertise, limiting its accessibility. Additionally, its long-term stability and toxicity profile warrant further investigation. Ongoing research aims to address these limitations while expanding its applications in medicinal chemistry and materials science.

In conclusion, N,N-Diethyl-N-methyl-N-(2-methoxyethyl)ammonium Imidodisulfuryl Fluoride (CAS: 1079129-48-8) represents a promising tool in modern chemical and pharmaceutical research. Its unique properties and reactivity profile offer opportunities for innovation in fluorination chemistry and drug design. Future studies should focus on optimizing its synthesis, exploring new applications, and evaluating its safety for broader use.